Cas no 2228821-34-7 (1-1-(1H-indol-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1H-indol-2-yl)cyclopropylethan-1-amine
• CAS No: 2228821-34-7
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6395448
• PubChem ID: 165741640
• Update Time: 2025-05-21

1-1-(1H-indol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-indol-2-yl)cyclopropylethan-1-amine
• 2228821-34-7
• 1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
• EN300-1999486

• Inchi： 1S/C13H16N2/c1-9(14)13(6-7-13)12-8-10-4-2-3-5-11(10)15-12/h2-5,8-9,15H,6-7,14H2,1H3
• InChI Key： XAKVUBJLYKUXGN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(1H-indol-2-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-(1H-Indol-2-yl)cyclopropylethan-1-amine (CAS No. 2228821-34-7): Properties, Applications, and Research Insights

1-(1H-Indol-2-yl)cyclopropylethan-1-amine (CAS No. 2228821-34-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its indole and cyclopropyl moieties, exhibits potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. Its molecular formula and three-dimensional conformation make it a subject of interest for researchers exploring neurotransmitter analogs and receptor-targeted compounds.

In recent years, the demand for novel heterocyclic compounds like 1-(1H-Indol-2-yl)cyclopropylethan-1-amine has surged, driven by advancements in precision medicine and computational drug design. Users frequently search for terms such as "indole derivatives in drug development", "cyclopropylamine applications", and "CAS 2228821-34-7 supplier", reflecting its relevance in both academic and industrial settings. The compound’s mechanism of action and metabolic stability are also hot topics, aligning with the growing focus on ADME (Absorption, Distribution, Metabolism, Excretion) properties in preclinical studies.

From a synthetic perspective, 1-(1H-Indol-2-yl)cyclopropylethan-1-amine is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or reductive amination. Its chirality and stereochemical purity are critical for applications in asymmetric synthesis, a field increasingly explored for next-generation therapeutics. Researchers emphasize the need for high-purity batches (≥98%) to ensure reproducibility in biological assays, a common query among purchasers of this compound.

The compound’s potential extends to neuroprotective agents, with studies suggesting its scaffold could mimic tryptamine-based neurotransmitters. This aligns with trending searches like "indole compounds for neurodegenerative diseases" and "small molecules for serotonin receptor modulation". Additionally, its lipophilicity and blood-brain barrier permeability are frequently discussed in forums dedicated to CNS drug optimization.

Quality control of CAS 2228821-34-7 involves rigorous analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Suppliers often highlight these protocols to address user concerns about batch-to-batch consistency, a key factor for laboratories focusing on high-throughput screening. The compound’s storage conditions (typically -20°C under inert atmosphere) and solubility profiles (e.g., in DMSO or ethanol) are also critical for experimental success.

Beyond pharmaceuticals, 1-(1H-Indol-2-yl)cyclopropylethan-1-amine is explored in material science for its potential in organic electronics, owing to its conjugated π-system. This interdisciplinary appeal is reflected in searches like "indole-based semiconductors" and "amine-functionalized organic materials". Its thermal stability and photophysical properties are under investigation for applications in optoelectronic devices.

In summary, 1-(1H-Indol-2-yl)cyclopropylethan-1-amine (CAS No. 2228821-34-7) represents a versatile compound bridging medicinal chemistry, neuroscience, and materials engineering. Its structure-activity relationships and synthetic accessibility continue to inspire research, making it a staple in the toolkit of modern chemists and biologists alike.